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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism of action of Evybactin, a

novel cyclic depsipeptide antibiotic, on its target, DNA gyrase. The document collates key

quantitative data, details relevant experimental methodologies, and visualizes the underlying

molecular and cellular processes.

Core Mechanism of Action
Evybactin is a potent inhibitor of DNA gyrase, an essential bacterial enzyme that introduces

negative supercoils into DNA, a process critical for DNA replication and transcription.[1][2][3]

Unlike the widely used fluoroquinolone antibiotics, Evybactin does not bind to the active site

responsible for DNA cleavage and ligation. Instead, it targets a distinct allosteric pocket that

partially overlaps with the binding site of synthetic thiophene poisons.[1][2]

The binding of Evybactin to this allosteric site stabilizes the gyrase-DNA cleavage complex,

trapping the enzyme in a state where it has cleaved the DNA but cannot reseal the break. This

leads to the accumulation of double-strand breaks in the bacterial chromosome. A key

distinguishing feature of Evybactin's action is that its induction of DNA cleavage is highly

dependent on ATP, further setting it apart from fluoroquinolones. This inhibition of DNA

synthesis ultimately leads to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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